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Compound of Interest

Compound Name: Daclatasvir Impurity B

Cat. No.: B11930100 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring both personal safety and

environmental protection. Daclatasvir Impurity B, a substance used in laboratory research,

requires strict adherence to hazardous waste disposal protocols due to its potential risks.[1][2]

[3] This guide provides essential, step-by-step information for the safe and compliant disposal

of this compound.

Chemical and Physical Properties
A summary of the key identifiers for Daclatasvir Impurity B is provided in the table below. This

information is critical for the correct labeling and documentation of waste.

Property Value

Chemical Name

methyl N-[(2S)-1-[(2S)-2-[5-[4-[4-[2-[(2S)-1-

acetylpyrrolidin-2-yl]-1H-imidazol-5-

yl]phenyl]phenyl]-1H-imidazol-2-yl]pyrrolidin-1-

yl]-3-methyl-1-oxobutan-2-yl]carbamate[4]

Molecular Formula C35H41N7O4[1][4]

Molecular Weight 623.74 g/mol [1][4]

Appearance Solid[1]

CAS Number 2226541-13-3[4]
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Hazard Classification and Safety Precautions
While a specific Safety Data Sheet (SDS) for Daclatasvir Impurity B was not found, a related

daclatasvir degradation product is classified as harmful if swallowed and very toxic to aquatic

life with long-lasting effects.[2] Therefore, it is prudent to handle Daclatasvir Impurity B as a

hazardous chemical. All personnel handling this compound must wear appropriate Personal

Protective Equipment (PPE), including:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A laboratory coat is mandatory.

Step-by-Step Disposal Protocol
The disposal of Daclatasvir Impurity B must comply with federal, state, and local regulations

for hazardous waste.[5][6][7] The following protocol outlines the necessary steps for its proper

disposal:

Waste Segregation and Collection:

Solid Waste: Collect solid Daclatasvir Impurity B, including contaminated items such as

weighing paper and disposable lab equipment, in a designated, leak-proof, and clearly

labeled hazardous waste container.

Liquid Waste: Solutions containing Daclatasvir Impurity B must be collected in a

separate, designated, and leak-proof hazardous waste container.

Do not mix this waste with other waste streams unless compatibility has been confirmed.

Never dispose of waste containing this compound down the drain.[7][8] This is in line with

the EPA's nationwide ban on the sewering of hazardous waste pharmaceuticals.[8]

Spill Management:

In the event of a spill, immediately evacuate all non-essential personnel from the area.
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Ensure the area is well-ventilated.

Wearing appropriate PPE, contain and absorb the spill using an inert, non-combustible

absorbent material such as vermiculite or sand.

Carefully collect the absorbed material and any contaminated soil into a designated

hazardous waste container.

Thoroughly clean the spill area with a suitable solvent (e.g., alcohol), and collect all

cleaning materials for disposal as hazardous waste.[2]

Labeling and Storage:

All waste containers must be clearly and accurately labeled with "Hazardous Waste," the

full chemical name "Daclatasvir Impurity B," and indicate the associated hazards (e.g.,

"Toxic," "Environmental Hazard").[2]

Store sealed waste containers in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials, until they can be collected by a

certified waste disposal service.[2]

Final Disposal:

The disposal of hazardous pharmaceutical waste is regulated by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[5]

[6]

Arrange for the collection and disposal of the hazardous waste through a licensed and

certified hazardous waste management company.

Ensure that all required documentation, such as a hazardous waste manifest, is

completed accurately to track the waste from its point of origin to its final disposal.[7]

The most common method for the final treatment of pharmaceutical waste is incineration

at a licensed facility.[6]

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of Daclatasvir
Impurity B.

Start: Daclatasvir Impurity B Waste Generation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste

Solid Waste Collection Liquid Waste Collection

Label Waste Container
'Hazardous Waste'

Store in Secure Secondary Containment

Arrange for Professional Disposal

Complete Hazardous Waste Manifest

End: Compliant Disposal by Licensed Vendor

Click to download full resolution via product page

Caption: Disposal workflow for Daclatasvir Impurity B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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